Cas no 136781-89-0 (6,14-Ethenomorphinan-7-methanol,17-[(cyclopropyl-2,2-d2)methyl-d2]-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, (aS,5a,7a)-)

6,14-Ethenomorphinan-7-methanol,17-[(cyclopropyl-2,2-d2)methyl-d2]-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, (aS,5a,7a)- Properties

Names and Identifiers

• 6,14-Ethenomorphinan-7-methanol,17-[(cyclopropyl-2,2-d2)methyl-d2]-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a-methyl-, (aS,5a,7a)-
• 6,14-Ethenomorphinan-7-methanol,17-[(cyclopropyl-2,2-d2)methyl-d2]-a-(1,1-dimethylethyl)-4,5-e...
• 6,14-Ethenomorphinan-7-methanol,17-[(cyclopropyl-2,2-d2)methyl-d2]-a-(1,1-dimethylethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-
• BUPRENORPHINE-D4
• Buprenorphine-D4 solution
• 136781-89-0
• (5a,14b,18R)-17-[(2,2-2H2)cyclopropyl(2H2)methyl]-18-[(2S)-2-hydroxy-3,3-dimethylbutan-2-yl]-6-methoxy-18,19-dihydro-4,5-epoxy-6,14-ethenomorphinan-3-ol
• (1S,2S,6R,14R,16R)-5-[dideuterio-(2,2-dideuteriocyclopropyl)methyl]-16-[(2S)-2-hydroxy-3,3-dimethylbutan-2-yl]-15-methoxy-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-11-ol
• DTXSID601016173
• +Expand

• InChIKey： RMRJXGBAOAMLHD-UHGBJPCQSA-N
• Inchi： InChI=1S/C29H41NO4/c1-25(2,3)26(4,32)20-15-27-10-11-29(20,33-5)24-28(27)12-13-30(16-17-6-7-17)21(27)14-18-8-9-19(31)23(34-24)22(18)28/h8-9,17,20-21,24,31-32H,6-7,10-16H2,1-5H3/t20-,21-,24-,26?,27-,28+,29+/m1/s1/i6D2,16D2/t17?,20-,21-,24-,26?,27-,28+,29+
• SMILES： CO[C@]12[C@@H]3OC4=C(O)C=CC5C[C@H]6N(C([2H])([2H])C7C([2H])([2H])C7)CC[C@@]3(C4=5)[C@@]6(C[C@@H]1C(C)(O)C(C)(C)C)CC2

Computed Properties

• Exact Mass: 471.32900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 471.32866577g/mol
• Heavy Atom Count: 34
• Complexity: 869
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• LogP: 4.35170
• PSA: 62.16000
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 100 μg/mL in methanol